Cas no 51315-70-9 (1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-)
![1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]- structure](https://www.kuujia.com/scimg/cas/51315-70-9x500.png)
51315-70-9 structure
Product name:1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-
CAS No:51315-70-9
MF:C16H17NO2S
MW:287.37668299675
CID:1572187
1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-
-
- Inchi: 1S/C16H17NO2S/c1-12-7-9-15(10-8-12)20(18,19)17-13(2)11-14-5-3-4-6-16(14)17/h3-10,13H,11H2,1-2H3
- InChI Key: ATKRMENXGNZBKM-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C=CC=C2)CC1C
Computed Properties
- Exact Mass: 287.09811
Experimental Properties
- Density: 1.232±0.06 g/cm3(Predicted)
- Melting Point: 63-64 °C
- Boiling Point: 428.5±48.0 °C(Predicted)
- PSA: 37.38
- pka: -1.56±0.40(Predicted)
1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]- Related Literature
-
Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
-
Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
-
Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
-
Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
-
Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
51315-70-9 (1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-) Related Products
- 1878291-24-7(1-(3-Methylpyrazin-2-yl)cyclobutane-1-carbonitrile)
- 948-39-0(4-Trifluoromethanesulfinylbenzoic acid)
- 451504-56-6(4-fluoro-3-(2-phenylethyl)sulfamoyl-N-4-(propan-2-yl)phenylbenzamide)
- 1805190-63-9(6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid)
- 763-89-3(4-Methylpent-3-en-1-ol)
- 1248550-88-0(Methyl 5-phenylpyrrolidine-2-carboxylate)
- 2249049-70-3(2-Chloro-N-(4-methyl-1H-indazol-7-yl)acetamide)
- 163580-79-8(Bicyclo[2.2.2]octan-2-amine,(S)- (9CI))
- 1286727-77-2(N-(furan-2-yl)methyl-1-methanesulfonyl-N-(pyridin-2-yl)methylpiperidine-4-carboxamide)
- 2229280-27-5(3,3,3-trifluoro-2-(4-methoxynaphthalen-1-yl)propan-1-amine)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
